N-benzyl-2-((3-(4-ethoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-benzyl-2-[[3-(4-ethoxyphenyl)-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C29H26N4O3S/c1-2-36-23-15-13-22(14-16-23)33-28(35)27-26(24(18-31-27)21-11-7-4-8-12-21)32-29(33)37-19-25(34)30-17-20-9-5-3-6-10-20/h3-16,18,31H,2,17,19H2,1H3,(H,30,34)
• InChI Key: GKICGVIWVNWHJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC(=O)NCC5=CC=CC=C5
• Molecular Formula: C29H26N4O3S
• Molecular Weight: 510.6 g/mol

Description

Synthesis Analysis

The synthesis of such compounds often involves standard [2+2] ketene-imine cycloadditions, also known as the Staudinger reaction. The reaction involves the use of substituted pyrimidine-4-carboxylic acid derivatives in the construction of the thiophene ring. Another method is the use of 2-nitrothiophenes as the starting compounds for the preparation of esters of target acids by reducing their 1-N-oxides.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from related studies. It includes a pyrrolopyrimidine core, which is a fused bicyclic structure consisting of pyrrole and pyrimidine rings. The compound also exhibits characteristic NMR and IR spectra.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from related studies. These properties include solubility, melting point, and stability, which are important for the compound’s application in biological systems.

Scientific Research Applications

Antioxidant Activity

. .

Anti-inflammatory Activity

. This suggests potential applications in the treatment of inflammatory conditions.

Antitumor Agents

. This suggests that N-benzyl-2-((3-(4-ethoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide could also have potential applications in cancer treatment.

Enzyme Inhibition

. These enzymes are involved in DNA synthesis and repair, and their inhibition can be used to treat certain types of cancer.

Antiviral Activity

. This suggests potential applications in the treatment of viral infections.

Antidiabetic Activity

. This suggests potential applications in the treatment of diabetes.

Future Directions

Future research could focus on increasing the range of known substituted thieno[2,3-d]pyrimidine-4-carboxylic acids and synthesizing new potentially biologically active substances on their basis. Additionally, the development of more effective synthetic methods and the exploration of the compound’s potential pharmacological activities could be areas of interest.

Mechanism of Action

Target of Action

The compound contains a pyrrolo[3,2-d]pyrimidine core, which is a heterocyclic aromatic organic compound. Compounds with this core have been found to exhibit various biological activities and could potentially interact with a variety of biological targets .

Biochemical Pathways

Without specific information, it’s challenging to determine the exact biochemical pathways this compound might affect. Pyrrolopyrimidine derivatives have been associated with various biological activities, suggesting they might interact with multiple biochemical pathways .